Cas no 102110-75-8 (1H-Pyrrolo[2,3-f]quinoxaline(9CI))

1H-Pyrrolo[2,3-f]quinoxaline(9CI) structure
102110-75-8 structure
Product Name:1H-Pyrrolo[2,3-f]quinoxaline(9CI)
CAS No:102110-75-8
MF:C10H7N3
MW:169.182681322098
CID:124915
PubChem ID:136219612
Update Time:2025-04-18

1H-Pyrrolo[2,3-f]quinoxaline(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-f]quinoxaline(9CI)
    • 9H-Pyrrolo[2,3-f]quinoxaline
    • pyrazinoindole
    • 102110-75-8
    • pyrrolo[2,3-f]quinoxaline
    • 101325-37-5
    • 1H-PYRROLO[2,3-F]QUINOXALINE
    • SCHEMBL2487781
    • Inchi: 1S/C10H7N3/c1-2-8-10(13-6-5-11-8)9-7(1)3-4-12-9/h1-6,11H
    • InChI Key: GBCQHWLWFBXAIW-UHFFFAOYSA-N
    • SMILES: N1C=CN=C2C1=CC=C1C=CN=C21

Computed Properties

  • Exact Mass: 169.06411
  • Monoisotopic Mass: 169.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 0.6

Experimental Properties

  • PSA: 36.75
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